3-(3,5-dimethylisoxazol-4-yl)-N-(6-((2-methoxybenzyl)oxy)pyrimidin-4-yl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl]propanamide
• InChI: InChI=1S/C20H22N4O4/c1-13-16(14(2)28-24-13)8-9-19(25)23-18-10-20(22-12-21-18)27-11-15-6-4-5-7-17(15)26-3/h4-7,10,12H,8-9,11H2,1-3H3,(H,21,22,23,25)
• InChI Key: APKUGWOOHUNQLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NC2=CC(=NC=N2)OCC3=CC=CC=C3OC
• Molecular Formula: C20H22N4O4
• Molecular Weight: 382.4 g/mol
• CAS No.: 1396584-09-0

Description

3-(3,5-dimethylisoxazol-4-yl)-N-(6-((2-methoxybenzyl)oxy)pyrimidin-4-yl)propanamide is a useful research compound. Its molecular formula is C20H22N4O4 and its molecular weight is 382.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Screening

The compound has been synthesized and screened for various pharmacological activities. Studies have shown its potential in the field of medicinal chemistry, especially as an anti-inflammatory and analgesic agent. For example, Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from similar structures as anti-inflammatory and analgesic agents, demonstrating significant COX-2 inhibition and analgesic activity (Abu‐Hashem et al., 2020).

Antimicrobial and Antifungal Activities

Research indicates that derivatives of this compound possess notable antimicrobial and antifungal activities. Khan et al. (2015) discussed the antibacterial and antifungal activities of pyrimidine derivatives, highlighting their efficacy against various bacteria and fungi (Khan et al., 2015).

Herbicidal and Insecticidal Applications

There are findings that suggest potential herbicidal and insecticidal applications. Liu and Shi (2014) synthesized N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides, which showed moderate to good selective herbicidal activity against certain plants (Liu & Shi, 2014).

Anticonvulsant and Antidepressant Properties

Compounds structurally related to 3-(3,5-dimethylisoxazol-4-yl)-N-(6-((2-methoxybenzyl)oxy)pyrimidin-4-yl)propanamide have shown promising results in treating neurological disorders. Zhang et al. (2016) reported on the anticonvulsant and antidepressant activities of pyrido[2,3-d]pyrimidine derivatives, highlighting their potential in treating such conditions (Zhang et al., 2016).

Anti-Inflammatory and Analgesic Activities

El-Sawy et al. (2014) discussed the synthesis of 4,6-dimethoxy-5-(heterocycles)benzofuran, starting from naturally occurring visnagin and its significant anti-inflammatory, analgesic, and anticonvulsant activities, indicating the potential of related compounds in these areas (El-Sawy et al., 2014).